N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. For example, the InChI code for “[5-(2-fluorophenyl)isoxazol-3-yl]methanol” is1S/C10H8FNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)12-14-10/h1-5,13H,6H2
. This code represents the molecular structure of the compound, including the arrangement of atoms and the bonds between them. Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by its molecular structure. For example, “[5-(2-fluorophenyl)isoxazol-3-yl]methanol” has a molecular weight of 193.18 . It is a solid at room temperature .Scientific Research Applications
Structural Characterization and Synthesis
The geometric parameters of certain pyrazoline derivatives, which share structural similarities with the specified compound, have been detailed. These studies highlight the perpendicular orientation of substituted phenyl groups to the pyrazoline ring and discuss the potential for intramolecular interactions (Köysal et al., 2005).
Novel synthesis routes have been explored for compounds containing the pyrazole core, indicating bioisosteric replacements for other heterocyclic structures. These routes offer insights into the synthesis of complex structures related to the specified compound and differentiate between regioisomers through analytical and crystal structure analyses (McLaughlin et al., 2016).
The synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives reveal methodologies that could potentially be applied to the synthesis of "N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide," focusing on the reactions underpinning their structural assembly (Hassan et al., 2014).
Biological Activity Exploration
Studies on the in vitro metabolism and cytotoxicity of synthetic cannabinoids and related compounds, including those with pyrazole cores, inform on the potential biological activities and metabolic pathways. These investigations are crucial for understanding the biological relevance and therapeutic potential of structurally related compounds (Franz et al., 2017).
The development of PET radiotracers based on pyrazole derivatives for studying cannabinoid receptors highlights the potential application of "this compound" in medical imaging and neuroscientific research (Katoch-Rouse & Horti, 2003).
Mechanism of Action
As mentioned earlier, “N-((5-(2-fluorophenyl)isoxazol-3-yl)methyl)isonicotinamide”, or FIPI, is a small molecule inhibitor that targets phospholipase D (PLD) enzymes. These enzymes play a significant role in several cellular processes.
properties
IUPAC Name |
N-[[5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl]-3-methoxy-1-methylpyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN4O3/c1-21-9-12(16(19-21)23-2)15(22)18-8-10-7-14(24-20-10)11-5-3-4-6-13(11)17/h3-7,9H,8H2,1-2H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSAMSLHYESUUII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCC2=NOC(=C2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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